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Compound of Interest

Compound Name: 3-Amino-2-pyrazinecarboxylic acid

Cat. No.: B021745 Get Quote

CAS Number: 5424-01-1

This in-depth guide provides a technical overview of 3-Amino-2-pyrazinecarboxylic acid, a

heterocyclic organic compound of significant interest to researchers, scientists, and

professionals in drug development and life sciences. This document details its chemical and

physical properties, experimental protocols for its synthesis and analysis, and explores its

known biological activities.

Core Properties and Specifications
3-Amino-2-pyrazinecarboxylic acid is a pyrazine derivative characterized by the presence of

both an amino and a carboxylic acid functional group.[1] These groups impart the molecule with

both acidic and basic properties.[1] It typically appears as a white to off-white or yellow-

greenish crystalline powder.[1][2]

Physicochemical Data
A summary of the key quantitative data for 3-Amino-2-pyrazinecarboxylic acid is presented

in the table below for easy reference and comparison.
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Property Value Source(s)

CAS Number 5424-01-1 [3][4][5]

Molecular Formula C₅H₅N₃O₂ [3][4][5]

Molecular Weight 139.11 g/mol [3][4][5]

Melting Point
205-210 °C (with

decomposition)
[2]

Appearance
White to off-white/yellow-

greenish crystalline powder
[1][2]

Solubility

Soluble in water, sparingly

soluble in DMSO, and slightly

soluble in methanol.

[1][2]

pKa 3.65 ± 0.10 (Predicted) [2]

Synthesis and Purification Protocols
Several methodologies for the synthesis of 3-Amino-2-pyrazinecarboxylic acid have been

reported. Below are detailed experimental protocols for two common approaches.

Method 1: Hydrolysis of Methyl 3-Amino-2-
pyrazinecarboxylate
This common laboratory-scale synthesis involves the hydrolysis of the corresponding methyl

ester.

Experimental Protocol:

Suspension: Suspend methyl 3-amino-2-pyrazinecarboxylate (2.08 g, 13.6 mmol) in

methanol (40 mL) under a nitrogen atmosphere.[2]

Hydrolysis: Add 1N aqueous sodium hydroxide (30 mL) to the suspension.[2]

Reaction: Warm the reaction mixture to room temperature and stir for 50 minutes.[2]
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Solvent Removal: Partially evaporate the methanol (approximately 45 mL) under reduced

pressure.[2]

Precipitation: Cool the resulting mixture in an ice water bath and slowly add 1N aqueous

hydrochloric acid solution (70 mL) to generate a precipitate.[2]

Isolation and Purification: Collect the solid product by filtration, wash with water (3 x 10 mL),

and dry under a vacuum to yield 3-Amino-2-pyrazinecarboxylic acid.[2]

Methyl 3-amino-2-pyrazinecarboxylate
in Methanol

1N NaOH

Stir at RT
(50 min) Evaporate Methanol

1N HCl (ice bath)

Precipitation Filtration & Washing 3-Amino-2-pyrazinecarboxylic acid

Click to download full resolution via product page

Fig 1. Workflow for the hydrolysis of methyl 3-amino-2-pyrazinecarboxylate.

Method 2: From 2-Amino-4-hydroxypteridine (Pterine)
An alternative synthesis route involves the reaction of pterine with a strong base at elevated

temperatures.

Experimental Protocol:

Reaction Setup: Heat 2-amino-4-hydroxypteridine (pterine) (16.3 g, 0.1 mol) with sodium

hydroxide (9.7 g, 0.24 mol) in water (36 g) to 180 °C.[1]

Reaction: Maintain the reaction at 180 °C for 2 hours.[1]

Dilution and Cooling: Dilute the mixture with 75 mL of water and cool in an ice bath.[1]

Isolation of Salt: Isolate the crude sodium salt of 3-aminopyrazine-2-carboxylic acid via

filtration, followed by washing with methanol and drying.[1]

Acidification: Dissolve the crude salt in warm water, filter, and then acidify the filtrate with

hydrochloric acid to precipitate the final product.[1]
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Final Product Isolation: Filter and dry the precipitate to obtain 3-aminopyrazine-2-carboxylic

acid.[1]

Analytical Methodologies
High-performance liquid chromatography (HPLC) is a suitable technique for the analysis of 3-
Amino-2-pyrazinecarboxylic acid.

Reverse-Phase HPLC Analysis
Methodology:

Column: A reverse-phase column, such as Newcrom R1, can be utilized.[3]

Mobile Phase: The mobile phase typically consists of a mixture of acetonitrile (MeCN), water,

and an acid.[3] Phosphoric acid is commonly used; however, for mass spectrometry (MS)

compatible applications, it should be substituted with formic acid.[3]

Application: This method is scalable and can be adapted for preparative separation to isolate

impurities. It is also suitable for pharmacokinetic studies.[3]
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Fig 2. General workflow for the HPLC analysis of 3-Amino-2-pyrazinecarboxylic acid.

Biological Activity and Applications
3-Amino-2-pyrazinecarboxylic acid serves as a versatile biochemical reagent and a building

block in medicinal and agricultural chemistry.[4][6]

Antidiabetic Potential: The compound has been identified as having antidiabetic properties.

[7]

Pharmaceutical Intermediate: It is a key intermediate in the synthesis of various

pharmaceutical agents.[6] Its derivatives have been investigated for a range of biological
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activities.

Antimicrobial Research: Series of N-substituted 3-aminopyrazine-2-carboxamides, derived

from the parent acid, have been synthesized and evaluated for their in vitro antimicrobial,

antimycobacterial, and antifungal activities.[8]

Anticancer Research: Transition metal complexes of 3-aminopyrazine-2-carboxylic acid have

demonstrated significant anticancer activity against Ehrlich ascites tumour cells in animal

models.[9]

Agrochemicals: The methyl ester derivative is utilized in the formulation of agrochemicals,

where it can enhance the efficacy of pesticides and herbicides.[6]

While specific signaling pathways involving 3-Amino-2-pyrazinecarboxylic acid are not

extensively documented in publicly available literature, its role as a precursor to bioactive

molecules suggests its importance in the exploration of new therapeutic agents targeting a

variety of biological pathways.

Safety and Handling
3-Amino-2-pyrazinecarboxylic acid may cause skin, eye, and respiratory tract irritation.[4][5]

Standard laboratory safety precautions, including the use of personal protective equipment

such as gloves, eye protection, and a dust mask, should be observed when handling this

compound.[4] It is stable under normal temperatures and pressures.[4] For detailed safety

information, refer to the material safety data sheet (MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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